N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methylsulfonylbenzamide
• InChI: InChI=1S/C17H17N3O5S3/c1-20(2)28(24,25)13-8-9-14-15(10-13)26-17(18-14)19-16(21)11-4-6-12(7-5-11)27(3,22)23/h4-10H,1-3H3,(H,18,19,21)
• InChI Key: GUXAYBLPXXUDMM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C17H17N3O5S3
• Molecular Weight: 439.5 g/mol

Description

N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide, commonly known as DB844, is a small molecule drug that has shown promising results in the treatment of various parasitic infections. DB844 belongs to the class of compounds known as benzothiazoles, which have been extensively studied for their antiparasitic properties.

Scientific Research Applications

Synthesis and Electrophysiological Activity

A study reported the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, demonstrating the potential for producing class III electrophysiological activity. This suggests the compound's relevance in the development of selective class III agents for cardiac arrhythmias (Morgan et al., 1990).

Anticancer Evaluation and Molecular Docking

Research on benzothiazole and benzimidazole-based heterocycles synthesized using microwave irradiation showed promising anticancer activity against a panel of human cancer cell lines. This indicates the compound's applicability in designing anticancer agents through facile synthesis methods (Darweesh et al., 2016).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and found to exhibit significant corrosion inhibiting effects against steel in acidic solutions. This application is crucial for protecting industrial equipment and infrastructure from corrosion damage (Hu et al., 2016).

Anticonvulsant Agents

A study synthesized heterocyclic compounds containing a sulfonamide thiazole moiety, evaluating them for anticonvulsant activity. Several compounds showed protection against induced convulsions, suggesting the potential for developing new anticonvulsant drugs (Farag et al., 2012).

Green Chemistry Synthesis

Research demonstrated the synthesis of N-(4-Oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)benzamides by reacting substituted benzohydrazides with carbonothioyldisulfanediyl)diacetic acid in water. This approach aligns with green chemistry principles, offering an environmentally friendly method for synthesizing these compounds (Horishny & Matiychuk, 2020).